4-(1-phenylethyl)-2-(pyrrolidine-1-carbonyl)morpholine

• IUPAC Name: [4-(1-phenylethyl)morpholin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H24N2O2/c1-14(15-7-3-2-4-8-15)19-11-12-21-16(13-19)17(20)18-9-5-6-10-18/h2-4,7-8,14,16H,5-6,9-13H2,1H3
• InChI Key: BHIVHPFNPDCJQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCOC(C2)C(=O)N3CCCC3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• CAS No.: 2640969-79-3

Description

4-(1-Phenylethyl)-2-(pyrrolidine-1-carbonyl)morpholine is a heterocyclic compound featuring a morpholine core (a six-membered ring containing one oxygen and one nitrogen atom) substituted with a phenylethyl group at the 4-position and a pyrrolidine-1-carbonyl moiety at the 2-position. The pyrrolidine-1-carbonyl group introduces conformational rigidity and amide functionality, which may influence biological activity or molecular recognition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-phenylethyl)-2-(pyrrolidine-1-carbonyl)morpholine typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Morpholine Ring: The morpholine ring can be synthesized through the reaction of diethanolamine with a suitable dehydrating agent.

Introduction of the Phenylethyl Group: The phenylethyl group can be introduced via Friedel-Crafts alkylation using phenylethyl chloride and an appropriate Lewis acid catalyst.

Attachment of the Pyrrolidine-1-carbonyl Group: The final step involves the acylation of the morpholine ring with pyrrolidine-1-carbonyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-(1-Phenylethyl)-2-(pyrrolidine-1-carbonyl)morpholine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the morpholine ring or the phenylethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide for nucleophilic substitution.

Major Products

Oxidation: Oxidized derivatives of the phenylethyl group or the morpholine ring.

Reduction: Reduced forms of the carbonyl group.

Substitution: Substituted morpholine derivatives.

Scientific Research Applications

4-(1-phenylethyl)-2-(pyrrolidine-1-carbonyl)morpholine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its interactions with neurotransmitter receptors.

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: Studied for its effects on cellular pathways and potential therapeutic benefits.

Industrial Applications: Potential use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(1-phenylethyl)-2-(pyrrolidine-1-carbonyl)morpholine involves its interaction with specific molecular targets, such as neurotransmitter receptors or enzymes. The phenylethyl group may mimic endogenous ligands, allowing the compound to modulate receptor activity. The pyrrolidine-1-carbonyl group can enhance binding affinity and specificity.

Comparison with Similar Compounds

Research Implications

• Drug Design : The phenylethyl group may improve blood-brain barrier penetration compared to smaller aryl substituents in compounds .
• Crystallography : The absence of crystal data for the target compound limits conformational analysis, unlike N-(4-chlorophenyl)pyrrolidine-1-carboxamide .